3-chloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide

• Molecular Formula: C21H16ClN3O3
• Molecular Weight: 393.8 g/mol
• IUPAC Name: 3-chloro-4-methoxy-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C21H16ClN3O3/c1-27-17-9-8-15(11-16(17)22)20(26)24-12-13-4-6-14(7-5-13)21-25-19-18(28-21)3-2-10-23-19/h2-11H,12H2,1H3,(H,24,26)
• InChI Key: UYBKERBXOUAQQN-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4)Cl

Description

3-chloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a synthetic compound that has been developed for scientific research purposes. This compound has gained significant attention due to its potential applications in the field of medicine and pharmacology.

Scientific Research Applications

3-chloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has potential applications in the field of medicine and pharmacology. This compound has been shown to have anti-inflammatory and analgesic properties. It has also been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-chloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is not fully understood. However, it is thought to work by inhibiting the activity of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to bind to the cannabinoid receptor CB1, which is involved in the regulation of pain perception.
Biochemical and Physiological Effects
3-chloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been shown to have several biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide in lab experiments is its potential applications in the field of medicine and pharmacology. This compound has been shown to have anti-inflammatory and analgesic properties, as well as potential applications in the treatment of neurological disorders and cancer. However, a limitation of using this compound in lab experiments is its relatively low solubility in water, which may make it difficult to use in certain assays.

Future Directions

There are several future directions for research on 3-chloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. One direction is to further investigate its potential applications in the treatment of cancer. Another direction is to investigate its potential applications in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to develop more effective synthesis methods.

Synthesis Methods

The synthesis of 3-chloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide involves several steps. The first step involves the reaction of 4-bromo-2-chloro-5-methoxybenzoic acid with 2-aminopyridine to form 4-bromo-2-chloro-5-methoxy-N-(pyridin-2-yl)benzamide. This intermediate is then reacted with 4-(2-bromoethyl)oxazol-2(3H)-one to form 3-chloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide.